Cas no 13021-50-6 (2-Propanol,1-ethoxy-3-(1-methylethoxy)-)

2-Propanol,1-ethoxy-3-(1-methylethoxy)- structure
13021-50-6 structure
Product Name:2-Propanol,1-ethoxy-3-(1-methylethoxy)-
CAS No:13021-50-6
MF:C8H18O3
MW:162.226723194122
CID:175273
PubChem ID:95635
Update Time:2025-04-19

2-Propanol,1-ethoxy-3-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1-ethoxy-3-(1-methylethoxy)-
    • 1-Ethoxy-3-isopropoxy-2-propanol
    • 1-ethoxy-3-propan-2-yloxypropan-2-ol
    • 1-Aethoxy-3-isopropoxy-propan-2-ol
    • 1-ethoxy-3-iso-propoxy-2-propanol
    • 1-ethoxy-3-isopropoxy-propan-2-ol
    • 1-Ethoxy-3-isopropoxypropan-2-ol
    • 1-Ethoxy-3-isopropyloxy-propan-2-ol
    • 2-Propanol, 1-ethoxy-3-isopropoxy-
    • AC1L3URO
    • amp
    • BRN 1739142
    • NSC25568
    • O1-Aethyl-O3-isopropyl-glycerin
    • WLN: 2O1YQ1OY1&amp
    • 13021-50-6
    • NSC 25568
    • NSC-25568
    • AKOS018124067
    • 1-Ethoxy-3-(1-methylethoxy)-2-propanol
    • WLN: 2O1YQ1OY1&1
    • DTXSID101030277
    • 2-Propanol, 1-ethoxy-3-(1-methylethoxy)-
    • Inchi: 1S/C8H18O3/c1-4-10-5-8(9)6-11-7(2)3/h7-9H,4-6H2,1-3H3
    • InChI Key: ZATQNAGGARBGCM-UHFFFAOYSA-N
    • SMILES: O(C(C)C)CC(COCC)O

Computed Properties

  • Exact Mass: 162.12564
  • Monoisotopic Mass: 162.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 83.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 0.9937 (rough estimate)
  • Boiling Point: 228.93°C (rough estimate)
  • Refractive Index: 1.4100 (estimate)
  • PSA: 38.69

2-Propanol,1-ethoxy-3-(1-methylethoxy)- Related Literature

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